Cas no 1803814-34-7 (6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole)

• Product Name: 6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole
• CAS No: 1803814-34-7
• MF: C₈H₅F₂NOS
• MW: 201.193207502365
• CID: 4819282
• Update Time: 2025-10-21

6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole

• Inchi： 1S/C8H5F2NOS/c9-7(10)4-1-2-5-6(3-4)12-8(13)11-5/h1-3,7H,(H,11,13)
• InChI Key： HIBDBWRXWZTRKU-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(C(F)F)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 53.4

Additional information on 6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole

Introduction to 6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole (CAS No. 1803814-34-7)

6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1803814-34-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a benzo[d]oxazole core, which is a fused structure consisting of a benzene ring and an oxygen-containing heterocycle, combined with a thiol (-SH) functional group at the 2-position and a difluoromethyl (-CF₂) substituent at the 6-position. Such structural motifs are particularly attractive due to their potential bioactivity and versatility in drug design.

The incorporation of the difluoromethyl group into the molecular framework is a strategic choice in medicinal chemistry, as this moiety is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The presence of the mercaptobenzo[d]oxazole scaffold suggests that this compound may exhibit properties relevant to antioxidant activity, enzyme inhibition, or interaction with biological pathways involving sulfur-containing residues. The thiol group, in particular, is often exploited for its ability to form disulfide bonds or engage in redox-sensitive mechanisms, which are crucial in various therapeutic contexts.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of such compounds for their potential applications. Studies have indicated that derivatives of benzo[d]oxazole with sulfur-rich functionalities may serve as scaffolds for developing novel inhibitors targeting enzymes involved in inflammatory pathways or cancer metabolism. The electron-withdrawing nature of the difluoromethyl group further fine-tunes the electronic properties of the molecule, influencing its reactivity and interaction with biological receptors.

In the context of drug discovery, 6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole represents an interesting candidate for further investigation. Its structural features align well with current trends in medicinal chemistry, where hybrid molecules combining multiple bioactive moieties are designed to achieve synergistic effects. The compound’s potential to modulate key biological processes makes it a valuable asset for academic research laboratories and pharmaceutical companies exploring new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or palladium-mediated transformations, may be employed to construct the benzo[d]oxazole core efficiently. The introduction of the thiol group and the difluoromethyl substituent demands careful consideration to avoid unwanted side reactions or degradation pathways.

From a mechanistic standpoint, 6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole could interact with biological targets through multiple mechanisms. The thiol group may participate in covalent binding or redox interactions with proteins such as thioredoxin reductase or glutathione S-transferases, which are implicated in various disease states. Concurrently, the difluoromethyl group could engage with hydrophobic pockets or polar residues on enzymes or receptors, influencing binding affinity and duration of action.

The compound’s potential pharmacological activity has not yet been fully elucidated through clinical trials or widespread preclinical studies. However, preliminary in vitro assays may suggest promising interactions with enzymes like cyclooxygenases (COX) or lipoxygenases (LOX), which are central mediators of inflammation. Additionally, its structural resemblance to known bioactive molecules may provide insights into its mode of action through homology modeling or structure-based drug design approaches.

The role of computational tools in predicting the biological behavior of 6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations can provide detailed insights into how this compound might dock into biological targets such as protein kinases or transcription factors. These predictions can guide experimental efforts by highlighting key interactions that should be validated through wet-lab studies.

In conclusion,6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole (CAS No. 1803814-34-7) represents a structurally intriguing molecule with potential applications in pharmaceutical research. Its combination of a benzo[d]oxazole scaffold with functional groups like the thiol and difluoromethyl moieties positions it as a promising candidate for further exploration in drug discovery programs targeting inflammation, cancer metabolism, or other therapeutic areas where sulfur-containing compounds play a role. As research continues to uncover new biological pathways and targets,6-(Difluoromethyl)-2-mercaptobenzo[d]oxazole may emerge as a key component in developing next-generation therapeutics.